Cas no 309726-20-3 (4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure

309726-20-3 structure

Product Name:4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

CAS No:309726-20-3

MF:C₁₁H₁₃N₃OS

MW:235.305420637131

MDL:MFCD01871997

CID:300614

PubChem ID:777904

Update Time:2025-04-19

4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[(4-methylphenoxy)methyl]-
- 4-methyl-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
- 4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- 4-methyl-5-[(4-methylphenoxy)methyl]-1,2,4-triazole-3-thiol
- AC1LFGYV
- ALBB-003395
- BBL014062
- CCG-25981
- CTK6B8911
- MolPort-000-871-356
- SBB007103
- ST4054204
- DTXSID50354641
- EU-0085729
- Z57576291
- AKOS000276233
- MFCD01871997
- SR-01000528970
- 309726-20-3
- VS-04151
- SR-01000528970-1
- CS-0281399
- 4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD01871997
- Inchi： 1S/C11H13N3OS/c1-8-3-5-9(6-4-8)15-7-10-12-13-11(16)14(10)2/h3-6H,7H2,1-2H3,(H,13,16)
- InChI Key： UJGSEVWOQOHWGU-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=CC(C)=CC=2)N1C

Computed Properties

Exact Mass: 235.07800
Monoisotopic Mass: 235.07793322g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 69Å²

Experimental Properties

PSA: 78.74000
LogP: 1.99120

4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B451738-50mg	4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	309726-20-3		50mg	$ 50.00	2022-06-07
TRC	B451738-100mg	4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	309726-20-3		100mg	$ 65.00	2022-06-07
TRC	B451738-500mg	4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	309726-20-3		500mg	$ 185.00	2022-06-07
Chemenu	CM114682-1g	4-methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	309726-20-3	95%	1g	$148	2023-03-07
Chemenu	CM114682-5g	4-methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	309726-20-3	95%	5g	$333	2023-03-07
abcr	AB214890-1 g	4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%	309726-20-3		1g	€217.60	2023-05-06
abcr	AB214890-5 g	4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%	309726-20-3		5g	€723.20	2023-05-06
eNovation Chemicals LLC	Y1255448-1g	4-METHYL-5-[(4-METHYLPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL	309726-20-3	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1255448-5g	4-METHYL-5-[(4-METHYLPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL	309726-20-3	95%	5g	$650	2024-06-06
abcr	AB214890-1g	4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, 95%; .	309726-20-3	95%	1g	€230.10	2025-02-21

4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:309726-20-3)4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Order Number:A1154430

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:24

Price ($):270.0

Email:sales@amadischem.com

Product Official Link

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